Cas no 1805153-57-4 (2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1805153-57-4
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4845252
• Update Time: 2025-06-12

2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H7ClF5NO2/c10-1-5-7(8(11)12)4(3-17)6(2-16-5)18-9(13,14)15/h2,8,17H,1,3H2
• InChI Key： PJGSSUZZLXWQGC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CO)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805153-57-4)

2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol, with the CAS number 1805153-57-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, difluoromethyl, and trifluoromethoxy substituent on a pyridine ring. These functional groups contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chloromethyl group in 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol plays a crucial role in its reactivity and functional versatility. Chloromethyl groups are known for their ability to undergo nucleophilic substitution reactions, making this compound a valuable intermediate in synthetic pathways. Additionally, the presence of the difluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are important properties for drug candidates. The trifluoromethoxy substituent further contributes to the compound's unique electronic and steric properties, influencing its biological activity and pharmacokinetic profile.

Recent studies have explored the potential of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. The compound's ability to modulate enzyme activity has been demonstrated in both in vitro and in vivo models, suggesting its potential as a lead molecule for drug discovery.

In the context of cancer research, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol has shown promise as a scaffold for designing inhibitors of kinases and other signaling proteins. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth and survival. The unique structural features of this compound make it an attractive candidate for optimizing these inhibitors to achieve higher potency and selectivity.

Beyond cancer, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol has also been investigated for its potential in treating neurological disorders. Research published in the Journal of Neurochemistry has shown that compounds derived from this scaffold can modulate neurotransmitter receptors and ion channels, which are key targets for treating conditions such as Alzheimer's disease and epilepsy. The ability to fine-tune the chemical structure of this compound allows researchers to explore a wide range of biological activities and optimize therapeutic outcomes.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of functional groups onto a pyridine ring using techniques such as electrophilic aromatic substitution and nucleophilic substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale applications.

In terms of safety and handling, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol should be managed with care due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation systems. Additionally, waste disposal should be conducted in accordance with local regulations to minimize environmental impact.

The future prospects for 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties and broaden its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of bringing new treatments to patients who need them most.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805153-57-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents across various disease areas. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.